Cas no 1803790-41-1 (2,6-Dimethyl-4-nitromandelic acid)

• Product Name: 2,6-Dimethyl-4-nitromandelic acid
• CAS No: 1803790-41-1
• MF: C₁₀H₁₁NO₅
• MW: 225.198043107986
• CID: 4942155
• Update Time: 2025-07-20

2,6-Dimethyl-4-nitromandelic acid Chemical and Physical Properties

Names and Identifiers

• 2,6-Dimethyl-4-nitromandelic acid

• Inchi： 1S/C10H11NO5/c1-5-3-7(11(15)16)4-6(2)8(5)9(12)10(13)14/h3-4,9,12H,1-2H3,(H,13,14)
• InChI Key： AYKNVOINURMZBK-UHFFFAOYSA-N
• SMILES： OC(C(=O)O)C1C(C)=CC(=CC=1C)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 275
• XLogP3: 1.4
• Topological Polar Surface Area: 103

Additional information on 2,6-Dimethyl-4-nitromandelic acid

Introduction to 2,6-Dimethyl-4-nitromandelic Acid (CAS No. 1803790-41-1)

2,6-Dimethyl-4-nitromandelic acid, with the chemical formula C₉H₉NO₅, is a specialized organic compound that has garnered significant attention in the field of medicinal chemistry and biochemical research. This compound belongs to the class of nitroaromatic derivatives, which are widely studied for their potential pharmacological properties. The presence of both nitro and carboxylic acid functional groups in its structure imparts unique reactivity and makes it a valuable intermediate in synthetic chemistry.

The compound's molecular structure, characterized by a benzene ring substituted with a nitro group at the 4-position and methyl groups at the 2- and 6-positions, endows it with distinct chemical and biological properties. These structural features make 2,6-Dimethyl-4-nitromandelic acid a versatile building block for the synthesis of more complex molecules, particularly in the development of novel therapeutic agents.

In recent years, there has been growing interest in exploring the pharmacological potential of nitroaromatic compounds. The nitro group in 2,6-Dimethyl-4-nitromandelic acid can be reduced to an amine group under specific conditions, leading to the formation of corresponding amines that may exhibit various biological activities. This transformation has been exploited in the synthesis of bioactive molecules targeting neurological disorders, inflammation, and infectious diseases.

One of the most compelling aspects of 2,6-Dimethyl-4-nitromandelic acid is its role as a precursor in the development of antimicrobial agents. The nitro group's ability to interact with biological targets has been leveraged to design compounds with enhanced efficacy against resistant bacterial strains. Furthermore, its structural motif is reminiscent of natural products that have shown promise in clinical trials for treating chronic infections.

The carboxylic acid moiety in 2,6-Dimethyl-4-nitromandelic acid also contributes to its versatility, allowing for further functionalization through esterification, amidation, or other carboxylate-based reactions. These modifications have been utilized to create prodrugs or conjugates that improve solubility, bioavailability, or target specificity. Such advancements are crucial for optimizing drug delivery systems and enhancing therapeutic outcomes.

Recent studies have highlighted the compound's significance in the context of enzyme inhibition. The nitroaromatic core has been found to interact with enzymes involved in metabolic pathways relevant to cancer and cardiovascular diseases. By modulating these enzymatic activities, 2,6-Dimethyl-4-nitromandelic acid-derived compounds have shown promise in preclinical models as potential inhibitors of key therapeutic targets. This underscores the compound's potential as a scaffold for drug discovery initiatives.

The synthesis of 2,6-Dimethyl-4-nitromandelic acid itself is an intriguing challenge that has driven innovation in synthetic methodologies. Researchers have developed efficient multi-step routes that highlight the compound's synthetic utility. These methods often involve nitration reactions on appropriately substituted benzene derivatives followed by selective functional group transformations. Such synthetic strategies not only provide access to pure samples but also offer insights into scalable production processes for related compounds.

In addition to its pharmaceutical applications, 2,6-Dimethyl-4-nitromandelic acid has found utility in materials science and chemical biology. Its ability to participate in coordination chemistry has led to its use as a ligand or precursor for metal complexes with catalytic or luminescent properties. These metal complexes have been explored for their potential in diagnostic imaging and nanotechnology applications.

The growing body of research on 2,6-Dimethyl-4-nitromandelic acid underscores its importance as a versatile intermediate and pharmacophore. As synthetic techniques continue to evolve and our understanding of biological systems deepens, it is likely that this compound will play an increasingly significant role in future drug development efforts. The integration of computational modeling with experimental chemistry has further accelerated the discovery process by enabling rapid screening and optimization of derivatives.

In conclusion, 2,6-Dimethyl-4-nitromandelic acid(CAS No. 1803790-41-1) represents a fascinating example of how structural complexity can be leveraged to develop compounds with diverse applications across multiple scientific disciplines. Its unique combination of functional groups and reactivity patterns makes it an invaluable tool for researchers striving to push the boundaries of medicinal chemistry and biochemical innovation.